Cas no 393824-97-0 (N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393824-97-0
• MF: C₂₀H₁₇BrFN₃S
• MW: 430.336485624313
• CID: 6536948
• Update Time: 2025-07-10

N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, N-(4-bromophenyl)-1-(2-fluorophenyl)-3,4-dihydro-

• Inchi： 1S/C20H17BrFN3S/c21-14-7-9-15(10-8-14)23-20(26)25-13-12-24-11-3-6-18(24)19(25)16-4-1-2-5-17(16)22/h1-11,19H,12-13H2,(H,23,26)
• InChI Key： FLYHLXQMCFIHLI-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(Br)C=C1)=S)C2C1=CC=CC=C1F

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 519.5±60.0 °C(Predicted)
• pka: 12.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Recent Advances in the Study of N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide (CAS: 393824-97-0)

The compound N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide (CAS: 393824-97-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The unique structural features of N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide, particularly its pyrrolopyrazine core and thioamide moiety, contribute to its ability to interact with specific kinase domains, thereby modulating their activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against a subset of tyrosine kinases, including those implicated in oncogenic signaling pathways. The study utilized a combination of in vitro enzymatic assays and molecular docking simulations to elucidate the binding interactions between the compound and its target kinases. The results indicated that the bromophenyl and fluorophenyl substituents play a crucial role in enhancing binding affinity and selectivity.

Further investigations into the pharmacokinetic properties of N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide have revealed favorable drug-like characteristics, such as moderate solubility and metabolic stability. These findings suggest that the compound could serve as a viable lead candidate for further optimization and preclinical development. However, challenges related to oral bioavailability and potential off-target effects remain to be addressed in future studies.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary data from a 2024 study in ACS Chemical Neuroscience suggest that N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide may modulate neuroinflammatory pathways by targeting specific kinases involved in microglial activation. This opens new avenues for exploring its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, N-(4-bromophenyl)-1-(2-fluorophenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide (CAS: 393824-97-0) represents a promising chemical entity with diverse biological activities. Continued research efforts are needed to fully elucidate its mechanisms of action, optimize its pharmacological properties, and evaluate its efficacy in relevant disease models. The compound's versatility and potential for therapeutic innovation make it a subject of great interest in the chemical biology and medicinal chemistry communities.